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Compound of Interest

Compound Name: Mordant Yellow 10

Cat. No.: B1146792

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core analytical techniques used
for the characterization of Mordant Yellow 10 (C.I. 14010). It includes detailed experimental
protocols, tabulated quantitative data, and workflow diagrams to support research, quality
control, and analytical development activities. Given its classification as an impurity in certain
pharmaceutical products, a thorough understanding of its properties is critical.[1]

Physicochemical Properties

Mordant Yellow 10 is a single azo dye known for its use in the textile industry and as an

analytical reagent for metal determination.[2][3] Its fundamental properties are summarized
below.
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Property Value Reference
C.l. Name Mordant Yellow 10, 14010 [2][4]

CAS Number 6054-99-5 [2][5][6]
Molecular Formula C13HsN2Na206S 2115161 7]
Molecular Weight 366.26 g/mol [21[51[7118]

2-hydroxy-5-[(4-
IUPAC Name (Free Acid) sulfophenyl)diazenyl]benzoic [1]

acid

Deep yellow to brown
Appearance _ [21[5][7]
crystalline powder

Melting Point >284°C (with decomposition) [51[7]

Soluble in water; slightly
Solubility soluble in heated DMSO and [2][51I7]

methanol

Synthesis and Metal Chelation Pathways

The characterization of Mordant Yellow 10 often begins with confirming its synthesis pathway,
a two-step process involving diazotization and azo coupling.[2][9][10] Furthermore, its function
as a mordant dye is based on its ability to form stable coordination complexes with metal ions,
a key characteristic to verify.[9]
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Step 1: Diazotization

NaNO:z / HCI (0-5°C) Step 2: Azo Coupling
Diazonium Salt Intermediate MEREUIIERII ‘
4-Aminobenzenesulfonic Acid Reacts wi

Salicylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Acid-Yellow-10
http://www.worlddyevariety.com/mordant-dyes/mordant-yellow-10.html
https://www.leyan.com/LY-TRCM635000.html
https://pubchem.ncbi.nlm.nih.gov/compound/Mordant-Yellow-10
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7115899.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7115899.aspx
https://spectrabase.com/spectrum/GywwIHS7WNv
https://www.chembk.com/en/chem/Mordant%20Yellow%2010
https://www.aatbio.com/absorbance-uv-visible-spectrum-graph-viewer/mordant_yellow_10
https://www.benchchem.com/product/b1146792
https://www.youtube.com/watch?v=tEQjqYL1isA
https://www.benchchem.com/product/b1146792#characterization-techniques-for-mordant-yellow-10
https://www.benchchem.com/product/b1146792#characterization-techniques-for-mordant-yellow-10
https://www.benchchem.com/product/b1146792#characterization-techniques-for-mordant-yellow-10
https://www.benchchem.com/product/b1146792#characterization-techniques-for-mordant-yellow-10
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1146792?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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